Cas no 2137591-54-7 (Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate
• CAS No: 2137591-54-7
• MF: C₁₂H₈BrFO₄S₂
• MW: 379.221923828125
• CID: 6159710
• PubChem ID: 165459081
• Update Time: 2025-06-14

Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137591-54-7
• methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate
• EN300-727325
• Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C12H8BrFO4S2/c1-18-12(15)11-10(20(14,16)17)6-9(19-11)7-2-4-8(13)5-3-7/h2-6H,1H3
• InChI Key： IXXHVDQYHNAILF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=C(C(=O)OC)S1)S(=O)(=O)F

Computed Properties

• Exact Mass: 377.90314g/mol
• Monoisotopic Mass: 377.90314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.1Ų

Additional information on Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate

Research Brief on Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate (CAS: 2137591-54-7)

Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate (CAS: 2137591-54-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by the presence of a bromophenyl group, a fluorosulfonyl moiety, and a thiophene carboxylate ester, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

Recent research has focused on the synthetic pathways and reactivity of Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of novel thiophene-based inhibitors for protein kinases. The fluorosulfonyl group in particular was highlighted for its role in enhancing the electrophilic character of the compound, facilitating nucleophilic substitution reactions that are critical for the development of covalent inhibitors. This property makes the compound a valuable tool in the design of targeted therapies for cancer and inflammatory diseases.

In addition to its synthetic applications, Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate has been investigated for its potential as a probe in chemical biology. A 2022 study in ACS Chemical Biology utilized this compound to develop fluorescent probes for detecting sulfonyltransferase activity in live cells. The bromophenyl moiety was found to improve the stability and cell permeability of the probes, enabling real-time monitoring of enzymatic activity. These findings underscore the compound's versatility beyond traditional medicinal chemistry applications.

The safety and handling of Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate have also been a subject of recent investigations. Due to the presence of reactive functional groups, proper storage and handling protocols are essential to prevent decomposition and ensure reproducibility in experimental settings. A 2023 review in Chemical Research in Toxicology emphasized the need for rigorous safety assessments when working with fluorosulfonyl-containing compounds, citing potential reactivity with biological nucleophiles. Researchers are advised to use appropriate personal protective equipment and work in well-ventilated environments when handling this compound.

Looking ahead, the future applications of Methyl 5-(4-bromophenyl)-3-(fluorosulfonyl)thiophene-2-carboxylate appear promising. Ongoing research is exploring its use in the development of covalent PROTACs (Proteolysis Targeting Chimeras), where its reactive groups could facilitate the targeted degradation of disease-causing proteins. Preliminary results from a 2024 study presented at the American Chemical Society meeting suggest that derivatives of this compound show enhanced selectivity for specific protein targets, opening new avenues for precision medicine. As the field of chemical biology continues to evolve, this compound is likely to remain a valuable asset in the toolkit of researchers and drug developers.